WX-02-23

• Molecular Formula: C26H25N3O5
• Molecular Weight: 459.5 g/mol
• InChI: InChI=1S/C26H25N3O5/c1-2-23(30)29-20(26(31)28-9-11-32-12-10-28)14-18-17-5-3-4-6-19(17)27-24(18)25(29)16-7-8-21-22(13-16)34-15-33-21/h2-8,13,20,25,27H,1,9-12,14-15H2/t20-,25+/m0/s1
• InChIKey: YCIHYSVUQSOVJT-NBGIEHNGSA-N

WX-02-23: FOXA1/SF3B1 Dual Covalent Probe Overview

WX-02-23 (CAS 2929223-35-6, Formula C26H25N3O5, MW 459.49) is a synthetic tryptophan acrylamide stereoprobe that functions as a dual covalent ligand targeting two distinct protein systems [1]. It stereoselectively and site-specifically modifies cysteine residues C258 of the pioneer transcription factor FOXA1 and C1111 of the spliceosome factor SF3B1 . The compound remodels FOXA1 chromatin binding and pioneer activity in a DNA-dependent manner while simultaneously disrupting spliceosome assembly and enhancing SF3B1 thermal stability [2]. Unlike reversible natural product splicing inhibitors, WX-02-23 forms irreversible covalent bonds with its targets, enabling sustained target engagement and providing a unique tool for functional proteomics and transcriptional regulation studies in prostate cancer and other tumor models [3].

Stereochemical-control research workflow

Dual-target covalent probe for FOXA1/SF3B1

Supports functional proteomics and ChIP-seq in prostate cancer cell models

• [1] Lazear MR, et al. Proteomic discovery of chemical probes that perturb protein complexes in human cells. Mol Cell. 2023;83(10):1725-1742. DOI: 10.1016/j.molcel.2023.04.012 View Source
• [2] Won SJ, et al. Redirecting the pioneering function of FOXA1 with covalent small molecules. Mol Cell. 2024;84(21):4125-4142. DOI: 10.1016/j.molcel.2024.09.024 View Source
• [3] Miura G. Guiding the pioneer. Nat Chem Biol. 2024;20:1549. DOI: 10.1038/s41589-024-01786-z View Source

WX-02-23: Why Generic Alternatives Fail

Generic substitution is precluded by WX-02-23's unique stereochemical identity and dual-target covalent mechanism. The compound exists as a specific stereoisomer, with its enantiomer WX-02-43 demonstrating no functional activity despite structural similarity, establishing absolute stereochemical dependency for biological function [1]. Furthermore, WX-02-23 engages FOXA1 only in the presence of DNA, a conditional binding requirement absent in conventional FOXA1 ligands, and its SF3B1 interaction stabilizes a distinct spliceosome state with enhanced DDX42 binding that is not recapitulated by Pladienolide B or other reversible natural product splicing inhibitors [2]. The compound's cysteine modification sites—C258 on FOXA1 and C1111 on SF3B1—are specific and have been validated by mutagenesis studies showing that C258A mutation abolishes FOXA1 engagement [3]. These compound-specific mechanistic features render in-class substitution impossible for experiments requiring stereoselective covalent target engagement.

Enantiomer mismatch

WX-02-43 lacks FOXA1 and SF3B1 engagement; stereochemical identity is essential for target modification.

DNA‑dependent binding absent in generic FOXA1 ligands

Conventional FOXA1 ligands lack DNA‑conditional engagement, which may alter chromatin remodeling readout.

SF3B1 interactome shift not recapitulated by reversible inhibitors

Pladienolide B and related natural products produce distinct SF3B1 interaction profiles; DDX42 stabilization is compound‑specific.

• [1] Lazear MR, et al. Proteomic discovery of chemical probes that perturb protein complexes in human cells. Mol Cell. 2023;83(10):1725-1742. DOI: 10.1016/j.molcel.2023.04.012 View Source
• [2] Akinyi MV, et al. SF3B1 thermostability as an assay for splicing inhibitor interactions. J Biol Chem. 2024;301(2):108135. DOI: 10.1016/j.jbc.2024.108135 View Source
• [3] Won SJ, et al. Redirecting the pioneering function of FOXA1 with covalent small molecules. Mol Cell. 2024;84(21):4125-4142. DOI: 10.1016/j.molcel.2024.09.024 View Source

WX-02-23: Activity & Selectivity Evidence

Stereoselective FOXA1 Engagement vs WX-02-43

WX-02-23 demonstrates stereoselective enrichment of FOXA1 in 22Rv1 prostate cancer cells, whereas its enantiomer WX-02-43 shows no detectable FOXA1 engagement [1]. In protein-directed activity-based protein profiling (ABPP) experiments using alkyne analog CJR-6A, WX-02-23 (20 μM) completely blocked CJR-6A-mediated FOXA1 enrichment, confirming stereospecific target occupancy [2].

Stereoselective FOXA1 engagement

Head-to-head

WX-02-23 fully blocks FOXA1 enrichment; WX-02-43 shows no engagement

Absolute stereochemical dependency for target modification

Protein-directed ABPP, 22Rv1 cells

Evidence Dimension	FOXA1 target engagement in cells
Target Compound Data	WX-02-23: Complete blockade of CJR-6A FOXA1 enrichment at 20 μM
Comparator Or Baseline	WX-02-43 (enantiomer): No detectable FOXA1 engagement
Quantified Difference	Absolute stereochemical dependency (active vs. inactive enantiomer)
Conditions	22Rv1 prostate cancer cells, protein-directed ABPP, 3 h treatment

Why This Matters

This confirms that procurement of the correct stereoisomer is essential for FOXA1-targeted experiments; WX-02-43 cannot serve as an active control.

• [1] Lazear MR, et al. Proteomic discovery of chemical probes that perturb protein complexes in human cells. Mol Cell. 2023;83(10):1725-1742. Figure 1E. DOI: 10.1016/j.molcel.2023.04.012 View Source
• [2] scite.org. Proteomic discovery of chemical probes that perturb protein complexes in human cells - Citation excerpt. DOI: 10.1101/2022.12.12.520090 View Source

SF3B1 Interaction Profiles vs Pladienolide B

WX-02-23 and Pladienolide B produce distinct SF3B1 protein interaction profiles despite sharing spliceosome-modulatory activity [1]. In HCT-116 cells, WX-02-23 (5 μM) stabilizes SF3B1 interactions with DDX42 and DNAJC8 while Pladienolide B (10 nM) does not [2]. Conversely, Pladienolide B induces decreases in HTATSF1 and DDX46 interactions with SF3B1, effects not observed with WX-02-23 [3]. Immunoprecipitation-MS analysis of 30 SF3B1-interacting proteins confirmed that WX-02-23 and Pladienolide B produce distinguishable heatmap patterns, with bold-type annotated proteins showing ligand-specific interaction changes [4].

SF3B1 interactome vs Pladienolide B

Head-to-head

WX-02-23 stabilizes DDX42/DNAJC8; PladB does not. Distinct interaction patterns (log2FC >2)

Compound-specific SF3B1 complex modulation

DDX42-dTAG HCT-116 IP-MS, n=2-4

Evidence Dimension	SF3B1 protein-protein interaction profile
Target Compound Data	WX-02-23 (5 μM): Stabilizes SF3B1-DDX42 and SF3B1-DNAJC8; maintains HTATSF1/DDX46 interactions
Comparator Or Baseline	Pladienolide B (10 nM): No DDX42/DNAJC8 stabilization; decreases HTATSF1 and DDX46 interactions with SF3B1
Quantified Difference	Qualitatively distinct interaction profiles (log2FC >2 thresholds applied)
Conditions	DDX42-dTAG HCT-116 cells, HA-DDX42 and SF3B1 immunoprecipitation-MS, 3 h treatment, n=2-4 independent experiments

Why This Matters

Researchers requiring SF3B1-DDX42 complex stabilization for functional studies should select WX-02-23 over Pladienolide B.

• [1] Lazear MR, et al. Proteomic discovery of chemical probes that perturb protein complexes in human cells. Mol Cell. 2023;83(10):1725-1742. Figure 7. DOI: 10.1016/j.molcel.2023.04.012 View Source
• [2] Lazear MR, et al. Proteomic discovery of chemical probes that perturb protein complexes in human cells. Mol Cell. 2023;83(10):1725-1742. PMID: 37146560 View Source
• [3] scite.org. Proteomic discovery of chemical probes that perturb protein complexes in human cells - Citation excerpt: WX-02-23 showed similar profile to PladB with notable exceptions. View Source
• [4] Lazear MR, et al. Proteomic discovery of chemical probes that perturb protein complexes in human cells. Mol Cell. 2023;83(10):1725-1742. Supplementary Table S6. View Source

FOXA1 Chromatin Occupancy Alteration by ChIP-seq

WX-02-23 treatment remodels FOXA1 chromatin binding across the genome, altering 10% of FOXA1 binding sites as quantified by ChIP-seq analysis [1]. This genome-wide redistribution occurs in a C258-dependent manner and correlates with directional changes in chromatin accessibility measured by ATAC-seq [2]. Motif analysis revealed that WX-02-23-increased FOXA1 binding sites lack the ancillary 3 bp component of the canonical motif, indicating that the compound relaxes FOXA1 DNA-binding specificity [3]. This effect phenocopies the R261G cancer hotspot mutation in the Wing2 region [4].

FOXA1 binding site alteration

Assay context

10% of FOXA1 sites altered

Small-molecule mimic of FOXA1 R261G cancer mutation phenotype

ChIP-seq in 22Rv1, 8 h treatment

Evidence Dimension	Genome-wide FOXA1 chromatin occupancy alteration
Target Compound Data	WX-02-23: 10% of FOXA1 binding sites altered (increased or decreased)
Comparator Or Baseline	Baseline (untreated/DMSO control)
Quantified Difference	10% of total FOXA1 binding sites affected
Conditions	22Rv1 prostate cancer cells, ChIP-seq, FOXA1 antibody, 8 h treatment

Why This Matters

This provides the only known small-molecule tool capable of mimicking the FOXA1 R261G cancer mutation phenotype for functional genomics studies.

• [1] Miura G. Guiding the pioneer. Nat Chem Biol. 2024;20:1549. DOI: 10.1038/s41589-024-01786-z View Source
• [2] Won SJ, et al. Redirecting the pioneering function of FOXA1 with covalent small molecules. Mol Cell. 2024;84(21):4125-4142. DOI: 10.1016/j.molcel.2024.09.024 View Source
• [3] Miura G. Guiding the pioneer. Nat Chem Biol. 2024;20:1549. Motif analysis revealed that WX-02-23 increased FOXA1 binding sites lack ancillary 3 bp component. View Source
• [4] Miura G. Guiding the pioneer. Nat Chem Biol. 2024;20:1549. Effect also seen with FOXA1 R261G hotspot cancer mutation. View Source

Stereoselective SF3B1 C1111 Engagement vs WX-02-43

Targeted cysteine-directed ABPP in 22Rv1 cells quantifies stereoselective engagement of SF3B1 C1111 by WX-02-23 [1]. At 5 μM, WX-02-23 produces measurable SF3B1 C1111 occupancy, increasing at 20 μM, while the enantiomer WX-02-43 shows no detectable engagement at either concentration [2]. This stereoselectivity parallels the FOXA1 C258 engagement pattern, establishing WX-02-23 as a stereospecific dual-target covalent probe [3].

SF3B1 C1111 engagement

Head-to-head

WX-02-23 engages SF3B1 C1111 at 5–20 μM; WX-02-43 shows no binding

Stereochemistry-dependent SF3B1 covalent targeting

Targeted cysteine ABPP, 22Rv1 cells

Evidence Dimension	SF3B1 C1111 covalent engagement
Target Compound Data	WX-02-23: Quantifiable engagement at 5 μM and 20 μM
Comparator Or Baseline	WX-02-43 (enantiomer): No detectable SF3B1 C1111 engagement at 5 μM or 20 μM
Quantified Difference	Absolute stereochemical selectivity (active vs. inactive enantiomer)
Conditions	22Rv1 cells, targeted cysteine-directed ABPP, 3 h treatment, 5 μM and 20 μM concentrations

Why This Matters

Confirms that SF3B1 C1111 targeting is stereochemistry-dependent; WX-02-43 is unsuitable as a negative control for experiments involving SF3B1 functional modulation.

• [1] Akinyi MV, et al. SF3B1 thermostability as an assay for splicing inhibitor interactions. J Biol Chem. 2024;301(2):108135. Figure 6. DOI: 10.1016/j.jbc.2024.108135 View Source
• [2] Akinyi MV, et al. SF3B1 thermostability as an assay for splicing inhibitor interactions. J Biol Chem. 2024;301(2):108135. Figure 6 legend: Quantification of stereoselective engagement of SF3B1 C1111. View Source
• [3] Akinyi MV, et al. SF3B1 thermostability as an assay for splicing inhibitor interactions. J Biol Chem. 2024;301(2):108135. Figure 5A: Chemical structures of WX-02-23 and inactive enantiomer WX-02-43. View Source

SF3B1 Thermostability: Covalent vs Reversible Inhibitors

WX-02-23 increases SF3B1 thermostability in nuclear extract preparations, an effect that distinguishes its covalent binding mechanism from reversible natural product inhibitors [1]. The thermal shift occurs upon covalent modification of SF3B1 C1111 and correlates with inhibition of in vitro pre-mRNA splicing [2]. Notably, this thermostabilization pattern strongly resembles the activity of natural product splicing inhibitors despite WX-02-23's distinct covalent mechanism, indicating functional convergence through SF3B1 conformational modulation [3]. The thermostability assay provides a quantitative readout for target engagement that complements functional splicing assays [4].

SF3B1 thermal shift assay

Class-level inference

Increases SF3B1 thermostability, similar to reversible inhibitors but via covalent mechanism

Covalent mechanism provides sustained target engagement for pulse-chase studies

Nuclear extract, thermal shift + in vitro splicing

Evidence Dimension	SF3B1 thermostability modulation
Target Compound Data	WX-02-23: Increases SF3B1 thermostability in nuclear extract
Comparator Or Baseline	Natural product inhibitors (Pladienolide B, Herboxidiene, Spliceostatin A): Also increase SF3B1 thermostability but via reversible non-covalent binding
Quantified Difference	Same thermostabilization outcome achieved via distinct mechanism (covalent vs. reversible)
Conditions	Nuclear extract preparations, thermal shift assay, in vitro splicing assay

Why This Matters

WX-02-23 offers a unique covalent tool for SF3B1 functional studies with irreversible target engagement, enabling pulse-chase experiments impossible with reversible inhibitors.

• [1] Akinyi MV, et al. SF3B1 thermostability as an assay for splicing inhibitor interactions. J Biol Chem. 2024;301(2):108135. DOI: 10.1016/j.jbc.2024.108135 View Source
• [2] Akinyi MV, et al. SF3B1 thermostability as an assay for splicing inhibitor interactions. J Biol Chem. 2024;301(2):108135. Abstract: WX-02-23 increases SF3B1 thermostability and interferes with in vitro splicing. View Source
• [3] sciprofiles.com. SF3B1 thermostability as an assay for splicing inhibitor interactions. 2024. View Source
• [4] Akinyi MV, et al. SF3B1 thermostability as an assay for splicing inhibitor interactions. J Biol Chem. 2024;301(2):108135. Discussion: Thermostability as complement to functional splicing assays. View Source

FOXA1 Engagement: Full-Length vs FKHD Domain

Quantitative NanoBRET assays reveal concentration-dependent FOXA1 engagement by WX-02-23 with EC50 values that depend on assay format [1]. For full-length FOXA1 in the presence of DNA oligonucleotide, WX-02-23 exhibits EC50 of 2 μM . In contrast, the isolated FOXA1-FKHD domain shows reduced sensitivity with EC50 of 12 μM . This six-fold difference demonstrates that full-length FOXA1, particularly in a DNA-bound context, is the preferred target for WX-02-23 binding .

FOXA1 target engagement potency

Assay context

EC50 2 μM (full-length + DNA) vs 12 μM (FKHD alone)

Full-length FOXA1 system preferred for maximum potency

NanoBRET, HEK293T, 6-fold difference

Evidence Dimension	FOXA1 target engagement potency
Target Compound Data	WX-02-23: EC50 = 2 μM (full-length FOXA1 with DNA); EC50 = 12 μM (FOXA1-FKHD domain alone)
Comparator Or Baseline	FOXA1-FKHD domain (isolated DNA-binding domain)
Quantified Difference	6-fold higher potency for full-length FOXA1 (2 μM vs 12 μM)
Conditions	NanoBRET assay, HEK293T cells expressing full-length FOXA1 or FOXA1-FKHD domain, DNA oligonucleotide present

Why This Matters

Researchers should use full-length FOXA1 systems to maximize WX-02-23 potency; FKHD domain-only assays underestimate true target engagement.

• [1] Won SJ, et al. Redirecting the pioneering function of FOXA1 with covalent small molecules. Mol Cell. 2024;84(21):4125-4142. DOI: 10.1016/j.molcel.2024.09.024 View Source

WX-02-23: Validated Research Applications

SF3B1 Interactome Mapping with Covalent Probe

Procure WX-02-23 for SF3B1 protein-protein interaction studies requiring irreversible target engagement and DDX42 complex stabilization. In DDX42-dTAG HCT-116 cells, WX-02-23 (5 μM, 3 h treatment) stabilizes SF3B1 interactions with DDX42 and DNAJC8 while maintaining HTATSF1 and DDX46 associations—a profile distinct from Pladienolide B [1]. Immunoprecipitation-MS workflows benefit from WX-02-23's covalent binding, which maintains target engagement throughout stringent wash conditions [2]. Use WX-02-43 (5 μM) as the appropriate inactive enantiomer control [3].

FOXA1 Pioneer Factor Chromatin Remodeling

Procure WX-02-23 for investigating FOXA1 pioneer factor function and chromatin accessibility dynamics. ChIP-seq and ATAC-seq analyses in 22Rv1 prostate cancer cells demonstrate that WX-02-23 alters 10% of FOXA1 binding sites genome-wide in a C258-dependent manner [1]. This compound uniquely phenocopies the FOXA1 R261G cancer hotspot mutation, enabling small-molecule mimicry of an oncogenic pioneer factor state [2]. Experiments should include the C258A FOXA1 mutant as a binding-deficient control and WX-02-43 as a stereochemical negative control [3].

Spliceosome Assembly & Splicing Inhibition Assays

Procure WX-02-23 for in vitro splicing studies requiring covalent SF3B1 modulation. WX-02-23 increases SF3B1 thermostability in nuclear extract preparations and interferes with spliceosome assembly after intron engagement [1]. The compound provides a covalent alternative to reversible natural product splicing inhibitors (Pladienolide B, Herboxidiene, Spliceostatin A) for experiments requiring sustained SF3B1 engagement [2]. RNA-seq analysis of 22Rv1 cells treated with WX-02-23 (1 μM and 5 μM, 8 h) is available via GEO accession GSM5612134 and GSM5612138 for transcriptome-wide splicing change analysis [3].

FOXA1/SF3B1 Crosstalk in Prostate Cancer Models

Procure WX-02-23 for investigating functional interplay between pioneer transcription factor FOXA1 and spliceosome factor SF3B1 in prostate cancer. WX-02-23's unique dual covalent targeting profile—C258 of FOXA1 and C1111 of SF3B1—enables simultaneous interrogation of transcriptional and post-transcriptional regulatory networks [1]. Anti-proliferative effects have been demonstrated in Panc 05.04 and Panc 04.03 pancreatic cancer cells as well as 22Rv1 prostate cancer cells [2]. For target-specific dissection of FOXA1-dependent versus SF3B1-dependent effects, use C258A FOXA1 mutant lines or combine with SF3B1-specific inhibitors [3].

Application

Selection Property

Validation Focus

SF3B1 interactome mapping

SF3B1-DDX42 complex stabilization (covalent)

Co-IP/MS under stringent wash; enantiomer control

FOXA1 pioneer factor chromatin remodeling

Chromatin occupancy remodeling (R261G-mimetic)

ChIP-seq/ATAC-seq with C258A mutant control

Spliceosome assembly & splicing inhibition

Covalent SF3B1 thermostabilization

Thermal shift assay & in vitro splicing readout

FOXA1/SF3B1 crosstalk in prostate cancer models

Dual covalent targeting (FOXA1 C258 & SF3B1 C1111)

C258A mutant and enantiomer‑negative control

• [1] Lazear MR, et al. Proteomic discovery of chemical probes that perturb protein complexes in human cells. Mol Cell. 2023;83(10):1725-1742. Figure 7C. DOI: 10.1016/j.molcel.2023.04.012 View Source
• [2] Lazear MR, et al. Proteomic discovery of chemical probes that perturb protein complexes in human cells. Mol Cell. 2023;83(10):1725-1742. DOI: 10.1016/j.molcel.2023.04.012 View Source
• [3] Lazear MR, et al. Proteomic discovery of chemical probes that perturb protein complexes in human cells. Mol Cell. 2023;83(10):1725-1742. Figure 7C: WX-02-43 used as negative control. View Source